N'-(4-fluoro-3-nitrophenyl)-N-(4-fluorophenyl)butanediamide

• IUPAC Name: N'-(4-fluoro-3-nitrophenyl)-N-(4-fluorophenyl)butanediamide
• InChI: InChI=1S/C16H13F2N3O4/c17-10-1-3-11(4-2-10)19-15(22)7-8-16(23)20-12-5-6-13(18)14(9-12)21(24)25/h1-6,9H,7-8H2,(H,19,22)(H,20,23)
• InChI Key: PAFDNYYBXCHVCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCC(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])F
• Molecular Formula: C16H13F2N3O4
• Molecular Weight: 349.29 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-N-(4-fluorophenyl)butanediamide, also known as FNBA, is a chemical compound with potential applications in scientific research. FNBA is a member of the amide class of organic compounds and is characterized by the presence of two fluoro-substituted phenyl rings attached to a central butanediamide moiety.

Scientific Research Applications

Anion Recognition

N,N′-diarylalkanediamides, a category including compounds similar to N'-(4-fluoro-3-nitrophenyl)-N-(4-fluorophenyl)butanediamide, have been explored for their anion recognition capabilities. The preparation of these diamides through microwave-prompted reactions has demonstrated significant efficiency. Specifically, studies have shown that N,N′-diarylalkanediamides exhibit selective recognition of fluoride ions in DMSO, suggesting their potential application in chemical sensing and environmental monitoring (Wagner-Wysiecka & Łukasik, 2012).

Synthetic Application in Organic Chemistry

The synthesis and application of related compounds in organic chemistry highlight their utility in constructing complex molecular architectures. For instance, the cross-coupling reactions of alkyl fluorides with Grignard reagents, facilitated by nickel or copper catalysis, underscore the relevance of fluoroorganic compounds in synthesizing a wide range of organic molecules. These reactions are significant for developing pharmaceuticals, agrochemicals, and materials science (Terao et al., 2003).

Material Science and Sensing

Research has also extended into the field of material science, particularly in developing sensitive and selective sensors for nitroaromatic compounds, which are of significant interest due to their environmental impact and relevance to public health. For example, pyrenyl-functionalized polysiloxanes have been reported for their high selectivity and sensitivity in detecting nitrotoluene derivatives, indicating the potential of this compound-related compounds in environmental monitoring and safety applications (Gou et al., 2019).

Chemical Analysis

Compounds related to this compound have been explored for their application in chemical analysis, particularly in the development of analytical methods for detecting pharmaceuticals bearing amine groups. Utilizing spectrophotometry and spectrofluorimetry techniques, these compounds serve as critical components in sensitive and accurate analytical assays for a broad range of pharmaceutical compounds (Elbashir et al., 2011).